molecular formula C10H13NO B8414666 4,4-dimethyl-1,2-dihydro-4H-3,1-benzoxazine

4,4-dimethyl-1,2-dihydro-4H-3,1-benzoxazine

Cat. No.: B8414666
M. Wt: 163.22 g/mol
InChI Key: FWXWUGYTTGKROY-UHFFFAOYSA-N
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Description

4,4-dimethyl-1,2-dihydro-4H-3,1-benzoxazine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO

Molecular Weight

163.22 g/mol

IUPAC Name

4,4-dimethyl-1,2-dihydro-3,1-benzoxazine

InChI

InChI=1S/C10H13NO/c1-10(2)8-5-3-4-6-9(8)11-7-12-10/h3-6,11H,7H2,1-2H3

InChI Key

FWXWUGYTTGKROY-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=CC=CC=C2NCO1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

An 8.25-ml solution of 37% aqueous formaldehyde (0.099 mol) was added over 5 minutes to a cooled (0° C.) mixture of 10 g (0.066 mol) α,α-dimethyl-2-aminobenzyl alcohol in 50 ml water. The reaction mixture was then diluted with 50 ml benzene and vigorously stirred for 5 minutes. The aqueous layer was separated and extracted with benzene. The benzene layer of the reaction mixture and the benzene extracts were combined, dried over magnesium sulfate and evaporated. The resulting oil was distilled through a short column to give 6.3 g (b.p. 120° -125° C. at 0.1 mm of Hg) of 4,4-dimethyl-1,2-dihydro-4H-3,1-benzoxazine, as a colorless oil. Elemental analysis showed: %C, calc. 73.6, found 68.3: %H, calc. 8.0, found 7.6; %N, calc. 8.6, found 8.6.
[Compound]
Name
solution
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
0.099 mol
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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